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Compound of Interest

Compound Name: Cocaethylene-D8

CAS No.: 152521-09-0

Cat. No.: B583496 Get Quote

Introduction & Regulatory Scope[1][2][3]
Cocaethylene-D8 (Benzoylecgonine ethyl ester-D8) is a deuterated internal standard used

primarily in LC-MS/GC-MS quantification of cocaine metabolites.[1] While chemically identical

to non-labeled Cocaethylene in terms of toxicity, its regulatory status dictates the disposal

protocol.

Critical Regulatory Warning: Cocaethylene is a Schedule II Controlled Substance under the US

Controlled Substances Act (CSA).[1] The presence of the deuterium label (D8) does not

exempt this compound from DEA regulations. It is legally treated as a cocaine derivative.[1]

Improper Disposal Risk: Disposing of this substance down the drain, in standard chemical

waste, or via unauthorized trash streams is a federal felony.

Core Directive: The only legally defensible disposal method for measurable inventory is

transfer to a DEA-Registered Reverse Distributor.

Chemical Safety Profile (SDS Summary)
Before handling waste, operators must acknowledge the dual-hazard nature of the material:

Chemical Toxicity and Flammability (often supplied in Acetonitrile or Methanol).
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Parameter Specification Operational Implication

Signal Word DANGER High alertness required.

Hazard Statements

H225 (Flammable), H301

(Toxic if swallowed), H360

(Repro.[2] Tox)

Use fume hood; avoid all skin

contact.[1]

Physical State
Liquid solution (typically in

Acetonitrile)

Vapors are heavier than air;

flashback risk.[1]

RCRA Code
D001 (Ignitable), U003

(Acetonitrile)

Must be segregated from

oxidizers.[1]

PPE Requirements

Nitrile gloves (double-gloved

recommended), Safety

Goggles, Lab Coat

Standard BSL-2 level

protection.

Disposal Decision Logic (Workflow)
The following decision matrix dictates the required procedure based on the state of the

material.
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Legality Check

Waste Identification

Is the material Recoverable?

Expired/Unwanted Vials
(Inventory)

Yes (Measurable)

Spill / Breakage
(Non-Recoverable)

No (Accidental)

Experimental Waste
(Trace/Dilutions)

No (Trace)

Contact Reverse Distributor
(DEA Form 222 Required)

Ship via Common Carrier
(Chain of Custody)

Complete DEA Form 41
(Destruction of CS)

Dispose as Hazardous Chemical Waste
(RCRA D001/U003)

Two-Person Witness
Signature Required

Click to download full resolution via product page

Figure 1: Decision matrix for Cocaethylene-D8 disposal.[1] Green path indicates inventory

transfer; Red path indicates destruction documentation.

Step-by-Step Disposal Protocols
Scenario A: Expired or Unwanted Inventory (Full/Partial Vials)
Objective: Transfer legal custody to a licensed destroyer.[1] Self-Validating Mechanism: The

DEA Form 222 serves as the "handshake" ensuring you are no longer liable for the substance.
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Inventory Audit:

Weigh the remaining volume/mass.[1]

Reconcile this against your Controlled Substance Usage Log.[1] Any discrepancy must be

investigated immediately.

Select Reverse Distributor:

Contact a DEA-registered Reverse Distributor (e.g., specific vendors licensed for

Schedule II destruction).

Do not ship without prior authorization.[1]

Documentation (DEA Form 222):

The Reverse Distributor (as the receiver) will issue a DEA Form 222 to your lab (the

supplier).

Verify the form details (Drug Name: Cocaethylene, Schedule: II).[3]

Packaging:

Place the primary container (ampule/vial) into a secondary leak-proof bag.[1]

Pack in accordance with DOT regulations for the solvent (e.g., Flammable Liquid, UN1648

for Acetonitrile).

Final Log Entry:

Record the transfer in your logbook: "Transferred to [Distributor Name] via Form 222

[Serial #] on [Date]."

Scenario B: Spills & Breakage (Non-Recoverable)
Objective: Document the loss legally and clean up the chemical hazard. Self-Validating

Mechanism: The "Two-Person Rule" (Witnessing).

Immediate Containment:
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Evacuate the immediate area if the solvent volume is significant (volatile fumes).

Don PPE (Gloves, Goggles).[1]

Neutralization/Cleanup:

Cover the spill with an absorbent pad or vermiculite.[1]

Note: There is no chemical neutralization that "de-schedules" the drug instantly.[1] It is still

a controlled substance until incinerated.[1][3]

Documentation (DEA Form 41):

You cannot "return" a spill.[1] You must document its destruction.[4][1][3]

Complete DEA Form 41 (Registrant Record of Controlled Substances Destroyed).[4][1]

Critical: Two individuals (the Registrant and a Witness) must sign the form testifying that

the substance was non-recoverable and cleaned up.[5][6]

Waste Stream:

Place the contaminated absorbent materials into a sealed hazardous waste bag.[1]

Label as "Debris contaminated with Trace Schedule II & Flammable Solvent."[1]

Dispose of this bag through your institution's standard hazardous waste stream

(incineration).[1]

Scenario C: Empty Vials & Experimental Dilutions
Objective: Prevent diversion of trace residues.

Empty Vials:

If the vial is "RCRA Empty" (less than 3% by weight remains), it can technically be

disposed of as glass waste.
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Best Practice: Rinse the vial with a solvent (methanol) into your liquid waste stream to

ensure it is chemically empty.[1] Deface the label to prevent "dumpster diving" confusion.

Liquid Waste (Dilutions):

Experimental waste (e.g., LC-MS effluent) containing trace Cocaethylene-D8 should be

collected in Solvent Waste containers.[1]

Ensure the waste manifest lists "Trace Organic Contaminants" and the primary solvent

(Acetonitrile/Methanol).

Emergency Contingencies
Event Immediate Action Reporting Requirement

Theft/Loss Isolate the storage area.

DEA Form 106 must be filed

within one business day of

discovery.[1]

Skin Exposure
Wash with soap/water for 15

min.[1][7]

Report to EHS/Occupational

Health.[1]

Fire
Use Dry Chemical or CO2

extinguisher.[1][7]

Report to Fire Dept (mention

Acetonitrile).[1]

References
United States Drug Enforcement Administration (DEA).Disposal of Controlled Substances.[4]

[1] Diversion Control Division.[1] [Link]

Code of Federal Regulations.21 CFR § 1317.05 - Standard of destruction.[1] [Link][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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